Cas no 898763-09-2 ((4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone)

(4-Fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone is a fluorinated aromatic ketone derivative featuring a thiomorpholine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, combining a fluorophenyl group with a thiomorpholine moiety, which may enhance binding affinity and metabolic stability. The presence of sulfur in the thiomorpholine ring can influence electronic properties and improve interactions with biological targets. Its well-defined synthetic route allows for consistent purity, making it suitable for use as an intermediate in drug discovery. The compound’s balanced lipophilicity and potential for further functionalization make it a valuable scaffold for developing bioactive molecules.
(4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone structure
898763-09-2 structure
Product Name:(4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
CAS No:898763-09-2
MF:C18H18FNOS
MW:315.405026912689
MDL:MFCD03842252
CID:871620
PubChem ID:24724973
Update Time:2025-06-30

(4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
    • 4'-FLUORO-3-THIOMORPHOLINOMETHYL BENZOPHENONE
    • AKOS016020374
    • MFCD03842252
    • (4-Fluorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
    • 4'-FLUORO-3-THIOMORPHOLINOMETHYLBENZOPHENONE
    • DTXSID90643369
    • 898763-09-2
    • MDL： MFCD03842252
    • Inchi： 1S/C18H18FNOS/c19-17-6-4-15(5-7-17)18(21)16-3-1-2-14(12-16)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
    • InChI Key： ZFMXZKJLJPOSFV-UHFFFAOYSA-N
    • SMILES： S1CCN(CC2C=CC=C(C(C3C=CC(=CC=3)F)=O)C=2)CC1

Computed Properties

  • Exact Mass: 315.10900
  • Monoisotopic Mass: 315.10931353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • Density: 1.224
  • Boiling Point: 460°C at 760 mmHg
  • Flash Point: 232°C
  • Refractive Index: 1.608
  • PSA: 45.61000
  • LogP: 3.54340

(4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898763-09-2)(4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
Order Number:A1061908
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:57
Price ($):393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898763-09-2)(4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
A1061908
Purity:99%
Quantity:1g
Price ($):393.0
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